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Compound of Interest

Compound Name: C.l. Reactive red 2
CAS No.: 12226-03-8
Cat. No.: B083879
Get Quote
. J

An In-depth Exploration of the Chemical Architecture, Physicochemical Properties, and
Reactive Mechanism of a Key Azo Dye

As a cornerstone in the palette of reactive dyes, C.l. Reactive Red 2 holds a significant
position in the textile industry and various scientific applications. This guide, intended for
researchers, scientists, and drug development professionals, provides a detailed examination
of its molecular identity, core properties, mechanism of action, and the broader implications of
its use, particularly concerning environmental remediation.

Molecular Identification and Chemical Structure

C.l. Reactive Red 2, a monoazo dye, is chemically identified as disodium;5-[(4,6-dichloro-
1,3,5-triazin-2-yl)amino]-4-hydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate.[1][2] Its
structure is characterized by a central azo group (-N=N-) linking a phenyl ring to a substituted
naphthalene disulfonate system. A key functional component is the dichlorotriazine ring, which
imparts its reactive nature.[1][2]
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The presence of sulfonate groups (-SOs~) renders the dye highly soluble in water, a critical

property for its application in aqueous dyeing processes.[3][4] The complex aromatic structure
is responsible for its vibrant red hue.

Chemical Structure of C.l. Reactive Red 2:
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Caption: Molecular components of C.l. Reactive Red 2.

Physicochemical Properties

A thorough understanding of the physicochemical properties of C.l. Reactive Red 2 is
paramount for its effective application and for developing remediation strategies.
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Property Value Source(s)
disodium;5-[(4,6-dichloro-
1,3,5-triazin-2-yl)amino]-4-

IUPAC Name hydroxy-3- [1112]
phenyldiazenylnaphthalene-
2,7-disulfonate

CAS Number 17804-49-8 [1][2]15]

C.l. Number 18200 [61[7]

Molecular Formula C19H10CI2NeNaz207S:2 [11[2][6]

Molecular Weight 615.33 g/mol [1][2]18]

Appearance Purplish-red powder [31[6]

Solubility in Water (20°C) 60 g/L [31[6]

Solubility in Water (50°C) 160 g/L [6]

Amax 538 nm [8]
Procion Red MX-5B, Reactive

Synonyms Brilliant Red 5BS, Chemictive [1]

Brilliant Red 5B

Mechanism of Action: Covalent Bond Formation

C.l. Reactive Red 2 belongs to the class of reactive dyes, which are distinguished by their

ability to form strong, covalent bonds with the substrate.[2][5][9] This characteristic imparts

excellent wash and light fastness to the dyed materials.[2][5] The primary target for these dyes

are cellulosic fibers such as cotton, which possess abundant hydroxyl (-OH) groups.[10][11]

The dyeing process is a two-stage mechanism:

e Adsorption and Exhaustion: Initially, the dye is adsorbed onto the fiber surface from the

agueous solution. The addition of an electrolyte, typically sodium chloride or sodium sulfate,

reduces the solubility of the dye and promotes its migration from the solution to the fiber.[9]

[10]
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» Fixation (Covalent Bonding): In the presence of an alkali, such as sodium carbonate, the
hydroxyl groups on the cellulose fibers are deprotonated to form highly nucleophilic
cellulosate ions (Cell-O7).[9][12] These ions then attack the electrophilic carbon atoms of the
dichlorotriazine ring in the dye molecule, leading to a nucleophilic substitution reaction where
a chlorine atom is displaced.[2][13] This results in the formation of a stable ether linkage
between the dye and the fiber.[14]

Dyeing Process with C.I. Reactive Red 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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